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Compound of Interest

Compound Name: 2,4-Dichlorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 2,4-
Dichlorobenzotrifluoride (CAS No. 320-60-5), a key intermediate in the synthesis of various
agrochemicals and pharmaceuticals.[1][2] The document outlines its key physical properties,
details the experimental methodologies for their determination, and presents a logical workflow
for these analytical procedures.

Core Physicochemical Data

The boiling point and density are critical parameters for the handling, processing, and synthesis
of 2,4-Dichlorobenzotrifluoride. The following table summarizes the key quantitative data for
this compound.

Property Value Conditions
Boiling Point 117-118 °C At 760 mmHg
Density 1.484 g/mL At 25 °C

Experimental Protocols

The determination of the boiling point and density of 2,4-Dichlorobenzotrifluoride requires
precise and standardized experimental procedures. Below are detailed methodologies for
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these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] For 2,4-Dichlorobenzotrifluoride, a common method for determining its boiling

point is the micro-boiling point technique, which is suitable for small sample volumes.

Apparatus:

Thiele tube or an oil bath with a stirrer

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., a sodium fusion tube)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or other suitable heating oil

Procedure:

A small amount of 2,4-Dichlorobenzotrifluoride is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is then clamped within the Thiele tube or oil bath, with the heating oil partially
immersing the setup.

The apparatus is gently heated. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

The heating is carefully adjusted to maintain a continuous and steady stream of bubbles.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b041404?utm_src=pdf-body
https://www.benchchem.com/product/b041404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e The heat source is then removed, and the liquid is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the bubbling ceases and the liquid
begins to enter the capillary tube.[1]

Determination of Density

Density is a fundamental physical property defined as mass per unit volume. For liquids like
2,4-Dichlorobenzotrifluoride, a common and accurate method for density determination
involves the use of a pycnometer or a digital density meter.[4][5]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance (accurate to at least 0.001 g)

Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed and
recorded (m1).

e The pycnometer is then filled with distilled water and placed in the constant temperature
water bath until it reaches thermal equilibrium (e.g., 25 °C). The water level is adjusted to the
mark, and the outside is dried. The mass of the pycnometer filled with water is recorded
(m2).

e The pycnometer is emptied, dried, and then filled with 2,4-Dichlorobenzotrifluoride.

» The filled pycnometer is again brought to the constant temperature in the water bath, the
liquid level is adjusted, and the outside is dried. The mass of the pycnometer filled with the
sample liquid is recorded (m3).
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o The density of the sample is calculated using the formula: Density of sample = [(m3 - m1) /
(m2 - m1)] * Density of water at the experimental temperature.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the sequential determination of the
density and boiling point of a liquid sample such as 2,4-Dichlorobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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